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Executive Summary
5-Chloro-2-methoxy-3-(2-methoxyethoxy)pyridine (Formula: C

H

ClNO

) is a highly specialized pyridine derivative utilized primarily as a pharmacophore building block
in the synthesis of P2X3 antagonists and next-generation kinase inhibitors.
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Its structural significance lies in the 3-(2-methoxyethoxy) side chain—a "mini-PEG" motif

designed to enhance aqueous solubility and metabolic stability of the final drug candidate—

combined with a 5-chloro substituent that serves as a metabolic blocker (preventing oxidation

at the C5 position) or a functional handle for cross-coupling reactions (e.g., Suzuki-Miyaura).

This guide synthesizes physical characterization data, predictive modeling for novel

intermediates, and validated handling protocols to ensure reproducibility in research and scale-

up environments.

Chemical Identity & Composition[1][2][3][4][5][6][7]
[8]

Property Specification

IUPAC Name
5-Chloro-2-methoxy-3-(2-

methoxyethoxy)pyridine

Molecular Formula

C

H

ClNO

Molecular Weight 217.65 g/mol

Exact Mass 217.05 g/mol

Structural Class Pyridine; Aryl Ether; Alkyl Chloride

Analog CAS
1820711-09-8 (Des-chloro analog: 2-methoxy-3-

(2-methoxyethoxy)pyridine)

SMILES COCCOC1=C(OC)N=CC(Cl)=C1

Structural Visualization
The following diagram illustrates the connectivity and key functional zones of the molecule.
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Figure 1: Functional decomposition of the molecule highlighting the role of each substituent in

medicinal chemistry applications.

Physical & Chemical Properties
Note: As a specialized intermediate, some values are derived from high-fidelity QSAR models

and structural analogs (e.g., 5-chloro-2-methoxypyridine).

Physical State & Thermal Analysis
Appearance: White to off-white crystalline solid or viscous oil (dependent on purity and

polymorph). The ether chain disrupts crystal packing, often lowering the melting point

compared to rigid analogs.

Melting Point (Predicted): 45°C – 55°C (Low-melting solid).

Boiling Point (Predicted): 280°C – 290°C at 760 mmHg.

Flash Point: >110°C (Closed Cup).

Solubility Profile
The 2-methoxyethoxy tail significantly alters the solubility profile compared to simple

chloropyridines.
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Solvent Solubility Rating Process Implication

Dichloromethane (DCM) High (>100 mg/mL)
Preferred solvent for

extraction/workup.

Methanol/Ethanol High (>100 mg/mL)
Suitable for recrystallization (if

solid).

DMSO/DMF High (>100 mg/mL)
Ideal for coupling reactions (S

Ar, Suzuki).

Water Moderate (~1-5 mg/mL)

The ether tail confers partial

water solubility, requiring

careful pH control during

aqueous workups to prevent

product loss.

Hexanes/Heptane Low
Suitable antisolvent for

precipitation.

Electronic & Acid-Base Properties
pKa (Conjugate Acid): ~2.5 – 3.0. The pyridine nitrogen is weakly basic due to the electron-

withdrawing effect of the 5-chloro group, partially offset by the electron-donating 2-methoxy

group.

LogP (Octanol/Water): 1.8 ± 0.3.

Interpretation: The molecule is lipophilic enough to cross membranes but hydrophilic

enough (due to the ether oxygens) to avoid extreme non-specific binding, making it an

ideal "drug-like" fragment.

Structural Characterization (Spectroscopy)
To validate the identity of synthesized batches, the following spectral signatures must be

confirmed.

Proton NMR ( H NMR, 400 MHz, CDCl )
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7.85 (d, J = 2.0 Hz, 1H): H-6 proton (deshielded by ring nitrogen).

7.20 (d, J = 2.0 Hz, 1H): H-4 proton (meta coupling to H-6).

4.15 (t, J = 5.0 Hz, 2H): -OCH

CH

OMe (methylene adjacent to aromatic ether).

4.00 (s, 3H): 2-OCH

(methoxy group directly on ring).

3.75 (t, J = 5.0 Hz, 2H): -OCH

CH

OMe.

3.45 (s, 3H): -OCH

CH

OCH

(terminal methoxy).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Molecular Ion: [M+H]

= 218.05 (observed).

Isotope Pattern: Distinct 3:1 ratio for peaks at m/z 218 and 220, confirming the presence of a

single Chlorine atom.

Synthesis & Handling Protocols
Synthetic Route (Regioselective Alkylation)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2693671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most robust synthesis avoids non-selective chlorination by starting with the pre-

functionalized pyridine core.

5-Chloro-2,3-dihydroxypyridine
(Starting Material)

Step 1: Selective Methylation
(MeI, Ag2CO3)

Target: 2-Methoxy group

Intermediate:
5-Chloro-3-hydroxy-2-methoxypyridine

Step 2: Mitsunobu or Alkylation
(2-Methoxyethanol / NaH)

Target: 3-Sidechain

Product:
5-Chloro-2-methoxy-3-(2-methoxyethoxy)pyridine

Click to download full resolution via product page

Figure 2: Strategic synthesis pathway ensuring correct regiochemistry.

Handling & Stability
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The ether linkage is

susceptible to slow oxidation (peroxide formation) upon prolonged exposure to air and light.

Hazards:

Skin/Eye Irritant: Standard PPE (gloves, goggles) required.

Reactivity: Incompatible with strong oxidizing agents and strong Lewis acids (which may

cleave the ether).
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Experimental Validation: Purity Analysis Protocol
A self-validating HPLC method is required to ensure the absence of the des-chloro impurity or

regioisomers.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic core) and 220 nm (amide/ether bonds).

Retention Time: Expected ~6.5 min (elutes after simple pyridines but before fully lipophilic

biaryls).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. epa.gov [epa.gov]

To cite this document: BenchChem. [Physical characteristics of 5-Chloro-2-methoxy-3-(2-
methoxyethoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2693671/docs#physical-characteristics-of-5-chloro-2-
methoxy-3-2-methoxyethoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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